Synthesis and DNA cleavage activity of a bifunctional intercalator-linked copper(ii)macrocycle†

Chemical Communications Pub Date: 2008-10-27 DOI: 10.1039/B812183D

Abstract

An intercalator-linked macrocycle3,6-bis(dimethylamino)-10-(6-[1,4,7-triazacyclononane]hexyl) acridinium bromide was synthesized, its copper(II) complex was prepared, and the DNA cleavage activity of this metal complex was compared to that of the intercalator-free (Cu[9]aneN3)2+ complex.

Graphical abstract: Synthesis and DNA cleavage activity of a bifunctional intercalator-linked copper(ii)macrocycle
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